Cas no 1313410-14-8 (3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride)

• Product Name: 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride
• CAS No: 1313410-14-8
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• MDL: MFCD28024761
• CID: 4587952
• Update Time: 2025-05-19

3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride
• 3-(chloromethyl)-1-ethylpyrazole;hydrochloride
• AT24105
• 3-(CHLOROMETHYL)-1-ETHYL-1H-PYRAZOLE HCL
• 3-(Chloromethyl)-1-ethyl-1H-pyrazolehydrochloride
• 3-(Chloromethyl)-1-ethyl-1H-pyrazole hydrochloride, AldrichCPR

• MDL： MFCD28024761
• Inchi： 1S/C6H9ClN2.ClH/c1-2-9-4-3-6(5-7)8-9;/h3-4H,2,5H2,1H3;1H
• InChI Key： ORRXOKMLCURUCL-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(CC)N=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 17.8

Additional information on 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride

3-(Chloromethyl)-1-ethyl-1H-pyrazole Hydrochloride: A Comprehensive Overview

3-(Chloromethyl)-1-ethyl-1H-pyrazole hydrochloride, identified by the CAS number 1313410-14-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride consists of a pyrazole ring, a heterocyclic compound with two nitrogen atoms. The presence of a chloromethyl group at the 3-position and an ethyl group at the 1-position introduces unique electronic and steric properties to the molecule. These features not only enhance its reactivity but also make it a versatile building block in organic synthesis. The hydrochloride salt form further stabilizes the compound, making it easier to handle and store.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride. Researchers have explored various routes, including nucleophilic substitution and cyclization reactions, to optimize its production. These methods not only improve yield but also ensure the purity of the final product, which is crucial for its application in sensitive areas such as drug discovery.

In terms of applications, 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride has shown promise in the development of bioactive molecules targeting various diseases. For instance, studies have demonstrated its potential as a precursor for anti-cancer agents. The compound's ability to undergo further functionalization allows researchers to tailor its properties for specific therapeutic purposes. Additionally, its role in material science is being explored, particularly in the synthesis of advanced polymers and catalysts.

The pharmacological properties of 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride are currently under investigation. Preclinical studies suggest that it may exhibit selective activity against certain enzymes or receptors, making it a candidate for drug development pipelines. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride, with its distinctive chemical structure and versatile reactivity, continues to be a subject of intense research interest. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both chemical synthesis and therapeutic innovation.